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Compound of Interest

Compound Name: 4-(Trifluoromethyl)benzhydrazide

Cat. No.: B1297832

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 4-
(Trifluoromethyl)benzhydrazide, a key chemical intermediate in the synthesis of various
biologically active compounds. This document details its fundamental properties, synthesis,
and its role as a precursor to potent enzyme inhibitors and antimicrobial agents.

Core Chemical Properties

4-(Trifluoromethyl)benzhydrazide is an aroyl hydrazine distinguished by a trifluoromethyl
group on the benzene ring.[1] This substituent significantly influences the chemical and
biological properties of its derivatives.
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Property Value Reference(s)
CAS Number 339-59-3 [11[2]
Molecular Weight 204.15 g/mol [1][2]
Molecular Formula CsH7FsN20 [2]

a,a,a-Trifluoro-p-toluic acid

hydrazide, 4-
(Trifluoromethyl)benzohydrazid
Synonyms [1]
e, 4-
(Hydrazinocarbonyl)benzotriflu
oride
Appearance Off-white to white powder
Melting Point 115-119 °C
Purity Typically 297% [1]

Synthesis of 4-(Trifluoromethyl)benzhydrazide

The synthesis of 4-(Trifluoromethyl)benzhydrazide is a well-established two-step process
starting from 4-(trifluoromethyl)benzoic acid.[1] The overall yield from this process is reported to
be nearly quantitative.[1]
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Synthesis Workflow
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Hydrazinolysis
(+ Hydrazine Hydrate, Ethanol)

4-(Trifluoromethyl)benzhydrazide
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Biological Activity Workflow
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Hydrazone Derivatives

Biological Screening

Cholinesterase Inhibition Assay Antimicrobial Assay

(Ellman’'s Method) (MIC Determination)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Trifluoromethyl)benzhydrazide CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1297832#4-trifluoromethyl-benzhydrazide-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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